Cas no 476298-24-5 (Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-)

• Product Name: Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-
• CAS No: 476298-24-5
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6100706
• PubChem ID: 4230056
• Update Time: 2025-06-13

Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-
• SR-01000005894-1
• MLS001013376
• SMR000385263
• AKOS000187561
• AKOS017262468
• SR-01000005894
• F0412-0136
• Z31767567
• IFLab1_001627
• 476298-24-5
• 4-(3,5-dimethylpiperidine-1-carbonyl)benzonitrile
• SCHEMBL17319228
• HMS1416J21
• HMS2708I21
• CHEMBL1440512
• Oprea1_741089

• Inchi： 1S/C15H18N2O/c1-11-7-12(2)10-17(9-11)15(18)14-5-3-13(8-16)4-6-14/h3-6,11-12H,7,9-10H2,1-2H3
• InChI Key： ZOXBSFNCRSTDQP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CC(C)CC(C)C2)=O)C=C1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 410.7±28.0 °C(Predicted)
• pka: -1.88±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-

Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- (CAS No. 476298-24-5): A Comprehensive Overview

Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-, identified by its CAS number 476298-24-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a wide range of biological activities, making it a subject of intense interest in drug discovery and development. The unique structural features of this molecule, particularly the presence of a benzoyl group attached to a piperidine ring, contribute to its versatile pharmacological properties.

The chemical structure of Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- consists of a benzene ring substituted with a nitrile group at the 4-position, linked to a piperidine ring that is further substituted with two methyl groups at the 3 and 5 positions. This configuration imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The benzoyl moiety is known to be a common pharmacophore in many active pharmaceutical ingredients (APIs), while the piperidine ring enhances solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperidine scaffold is particularly relevant in this context, as it is found in several FDA-approved drugs that target central nervous system (CNS) disorders. The addition of dimethyl groups at the 3 and 5 positions of the piperidine ring further fine-tunes the pharmacological profile of Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]-, making it a potential lead compound for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The benzoyl group can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups that may enhance biological activity. This flexibility makes Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- a valuable building block in medicinal chemistry.

Recent studies have explored the pharmacological properties of derivatives of this compound. For instance, researchers have investigated analogs that incorporate different substituents on the piperidine ring to evaluate their effects on receptor binding and downstream signaling pathways. These studies have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds. The findings suggest that subtle modifications can significantly alter the pharmacological profile, offering opportunities for optimization.

The synthesis of Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit potential effects on various targets relevant to CNS disorders. These include serotonin receptors, dopamine receptors, and nicotinic acetylcholine receptors. The ability to modulate these receptors makes Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- a promising candidate for further development into therapeutic agents.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are evaluating factors such as absorption, distribution, metabolism, and excretion (ADME) to understand how it behaves within the body. These studies are crucial for determining appropriate dosing regimens and predicting potential side effects. Additionally, computational modeling techniques are being employed to predict drug-like properties and optimize molecular design.

The future direction for research on Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- includes both in vitro and in vivo studies to validate its potential as a lead compound. In vitro assays will help identify specific mechanisms of action and assess toxicity profiles, while animal models will provide insights into efficacy and safety in a more complex biological system. These studies are essential for advancing towards clinical development.

The broader significance of this compound lies in its contribution to the field of drug discovery. By providing a versatile scaffold with well-defined pharmacological properties, it serves as a valuable tool for medicinal chemists. The development of new drugs often relies on such intermediates that can be modified to meet specific therapeutic needs. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like Benzonitrile, 4-[(3,5-dimethyl-1-piperidinyl)carbonyl]- will continue to play a crucial role in innovation.